N-(2-ethoxybenzyl)-4-nitro-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol
• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-2,5-dimethyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C15H18N4O4/c1-4-23-12-8-6-5-7-11(12)9-16-15(20)14-13(19(21)22)10(2)17-18(14)3/h5-8H,4,9H2,1-3H3,(H,16,20)
• InChI Key: FMSXLMFXWKCIDA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1CNC(=O)C2=C(C(=NN2C)C)[N+](=O)[O-]

Description

N-(2-ethoxybenzyl)-4-nitro-1,3-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as ENB-5, and its synthesis method involves a series of chemical reactions that result in the formation of the final product.

Mechanism of Action

The mechanism of action of ENB-5 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. ENB-5 has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
ENB-5 has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, which is a process of programmed cell death. ENB-5 has also been found to inhibit angiogenesis, which is the process of new blood vessel formation. Additionally, ENB-5 has been found to reduce the production of reactive oxygen species, which are molecules that can cause cellular damage.

Advantages and Limitations for Lab Experiments

ENB-5 has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable under normal laboratory conditions. Additionally, ENB-5 has been found to have low toxicity in vitro and in vivo. However, there are also limitations to using ENB-5 in lab experiments. Its mechanism of action is not fully understood, and its efficacy in vivo has not been fully established.

Future Directions

There are several future directions for the study of ENB-5. One direction is to further investigate its mechanism of action and identify specific targets for its therapeutic applications. Another direction is to explore its potential for combination therapy with other anticancer or anti-inflammatory agents. Additionally, future studies could focus on optimizing the synthesis method of ENB-5 to improve its yield and purity. Finally, further in vivo studies are needed to fully establish the efficacy of ENB-5 as a therapeutic agent.

Synthesis Methods

The synthesis of ENB-5 involves a series of chemical reactions that require the use of various reagents and solvents. The first step involves the reaction of 2-ethoxybenzaldehyde with hydrazine hydrate to form 2-ethoxybenzylidenehydrazine. This intermediate product is then reacted with methyl acetoacetate to form 2-ethoxy-1-(1-methyl-1H-pyrazol-5-yl)ethanone. The final step involves the reaction of this intermediate product with nitric acid to form ENB-5.

Scientific Research Applications

ENB-5 has been the subject of several scientific research studies due to its potential therapeutic applications. It has been found to have anticancer properties, and studies have shown that it inhibits the growth of cancer cells in vitro and in vivo. ENB-5 has also been found to have anti-inflammatory properties, and it has been shown to reduce the production of pro-inflammatory cytokines in vitro and in vivo. Additionally, ENB-5 has been found to have antifungal properties, and studies have shown that it inhibits the growth of several fungal species.